![molecular formula C12H12N2O4S B4856387 2-methyl-5-(4-methylphenyl)-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide](/img/structure/B4856387.png)
2-methyl-5-(4-methylphenyl)-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide
Overview
Description
2-methyl-5-(4-methylphenyl)-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide, also known as MTDA, is a heterocyclic compound that belongs to the class of thiadiazine derivatives. It has been extensively studied for its potential therapeutic applications due to its unique chemical structure and properties. In
Mechanism of Action
The exact mechanism of action of 2-methyl-5-(4-methylphenyl)-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide is not fully understood. However, it is believed to exert its therapeutic effects through its ability to modulate various cellular pathways. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been shown to activate the nuclear factor-erythroid 2-related factor 2 (Nrf2) pathway, which plays a key role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. Additionally, this compound has been shown to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-methyl-5-(4-methylphenyl)-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide has several advantages as a research tool. It is relatively easy to synthesize and has a low toxicity profile. Additionally, it has been shown to have a wide range of therapeutic applications, making it a versatile compound for research. However, there are also some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its effectiveness may vary depending on the specific disease or condition being studied.
Future Directions
There are several future directions for research on 2-methyl-5-(4-methylphenyl)-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide. One area of interest is its potential use as an anti-cancer agent. Further studies are needed to determine the effectiveness of this compound in inhibiting the growth of cancer cells and enhancing the effectiveness of chemotherapy drugs. Additionally, this compound has been shown to have potential as an antibacterial and antifungal agent, and further studies are needed to explore its effectiveness in this area. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various fields.
Scientific Research Applications
2-methyl-5-(4-methylphenyl)-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide has been studied for its potential therapeutic applications in various fields including neurology, oncology, and infectious diseases. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. This compound has also been investigated for its ability to inhibit the growth of cancer cells and to enhance the effectiveness of chemotherapy drugs. Additionally, this compound has been studied for its potential use as an antibacterial and antifungal agent.
properties
IUPAC Name |
2-methyl-5-(4-methylphenyl)-1,1-dioxo-1,2,6-thiadiazine-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4S/c1-8-3-5-9(6-4-8)10-7-11(12(15)16)14(2)19(17,18)13-10/h3-7H,1-2H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQRGDYSTIDDYQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NS(=O)(=O)N(C(=C2)C(=O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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